molecular formula C14H19NO4S B1258726 Furtrethonium besylate CAS No. 3481-26-3

Furtrethonium besylate

Cat. No. B1258726
CAS RN: 3481-26-3
M. Wt: 297.37 g/mol
InChI Key: IVNIBHOEODRCPK-UHFFFAOYSA-M
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Description

Furtrethonium besylate, also known as Furtrethonium besylate, is a useful research compound. Its molecular formula is C14H19NO4S and its molecular weight is 297.37 g/mol. The purity is usually 95%.
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properties

CAS RN

3481-26-3

Product Name

Furtrethonium besylate

Molecular Formula

C14H19NO4S

Molecular Weight

297.37 g/mol

IUPAC Name

benzenesulfonate;furan-2-ylmethyl(trimethyl)azanium

InChI

InChI=1S/C8H14NO.C6H6O3S/c1-9(2,3)7-8-5-4-6-10-8;7-10(8,9)6-4-2-1-3-5-6/h4-6H,7H2,1-3H3;1-5H,(H,7,8,9)/q+1;/p-1

InChI Key

IVNIBHOEODRCPK-UHFFFAOYSA-M

SMILES

C[N+](C)(C)CC1=CC=CO1.C1=CC=C(C=C1)S(=O)(=O)[O-]

Canonical SMILES

C[N+](C)(C)CC1=CC=CO1.C1=CC=C(C=C1)S(=O)(=O)[O-]

synonyms

furfuryltrimethylammonium
Furmethide
furtrethonium
furtrethonium benzenesulfonate
furtrethonium besylate
furtrethonium bromide
furtrethonium chloride
furtrethonium hydroxide
furtrethonium iodide

Origin of Product

United States

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